Cas no 685135-50-6 (2-chloro-6-ethoxy-3-3-phenyl-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoline)

• Product Name: 2-chloro-6-ethoxy-3-3-phenyl-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoline
• CAS No: 685135-50-6
• MF: C₂₅H₂₀ClN₃O₂S
• MW: 461.963203430176
• CID: 5947609
• PubChem ID: 4366066
• Update Time: 2025-07-14

2-chloro-6-ethoxy-3-3-phenyl-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-ethoxy-3-3-phenyl-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoline
• (5-(2-chloro-6-ethoxyquinolin-3-yl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone
• Methanone, [5-(2-chloro-6-ethoxy-3-quinolinyl)-4,5-dihydro-3-phenyl-1H-pyrazol-1-yl]-2-thienyl-
• [5-(2-Chloro-6-ethoxy-quinolin-3-yl)-3-phenyl-4,5-dihydro-pyrazol-1-yl]-thiophen-2-yl-methanone
• 2-chloro-6-ethoxy-3-[3-phenyl-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoline
• MLS003902711
• SMR000218605
• CHEMBL1456753
• 685135-50-6
• [3-(2-chloro-6-ethoxy-3-quinolinyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-thiophen-2-ylmethanone
• MLS000591989
• HMS2589K09
• AKOS001687728
• AKOS022006352
• [3-(2-chloro-6-ethoxyquinolin-3-yl)-5-phenyl-3,4-dihydropyrazol-2-yl]-thiophen-2-ylmethanone
• CHEBI:120843
• F1292-0129
• Q27208987

• Inchi： 1S/C25H20ClN3O2S/c1-2-31-18-10-11-20-17(13-18)14-19(24(26)27-20)22-15-21(16-7-4-3-5-8-16)28-29(22)25(30)23-9-6-12-32-23/h3-14,22H,2,15H2,1H3
• InChI Key： ISDHNTLTLPEJQF-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC3C(N=C2Cl)=CC=C(OCC)C=3)CC(C2=CC=CC=C2)=N1)(C1SC=CC=1)=O

Computed Properties

• Exact Mass: 461.096
• Monoisotopic Mass: 461.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2
• XLogP3: 5.9

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 623.3±65.0 °C(Predicted)
• pka: -0.12±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-chloro-6-ethoxy-3-3-phenyl-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoline

Introduction to 2-Chloro-6-Ethoxy-3-Phenyl-1-(Thiophene-2-Carbonyl)-4,5-Dihydro-1H-Pyrazol-5-ylquinoline (CAS No. 685135-50-6)

2-Chloro-6-Ethoxy-3-Phenyl-1-(Thiophene-2-Carbonyl)-4,5-Dihydro-1H-Pyrazol-5-ylquinoline (CAS No. 685135-50-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a quinoline core, a thiophene carbonyl group, and a substituted pyrazole ring. These structural elements contribute to its diverse biological activities and make it a promising candidate for drug development.

The quinoline moiety is a well-known pharmacophore that has been extensively studied for its antimalarial, antibacterial, and anticancer properties. In the context of 2-Chloro-6-Ethoxy-3-Phenyl-1-(Thiophene-2-Carbonyl)-4,5-Dihydro-1H-Pyrazol-5-ylquinoline, the quinoline core is modified with a 2-chloro and 6-ethoxy substitution, which can enhance its lipophilicity and improve its cellular uptake. The thiophene carbonyl group, on the other hand, introduces additional functionalities that can modulate the compound's interactions with biological targets.

The pyrazole ring is another key structural element in this compound. Pyrazoles are known for their ability to form hydrogen bonds and π-stacking interactions, which can enhance the binding affinity of the compound to its target proteins. The presence of a phenyl group further enhances the hydrophobic character of the molecule, potentially improving its membrane permeability and bioavailability.

Recent studies have explored the biological activities of 2-Chloro-6-Ethoxy-3-Phenyl-1-(Thiophene-2-Carbonyl)-4,5-Dihydro-1H-Pyrazol-5-ylquinoline. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Another area of interest is the anti-inflammatory properties of 2-Chloro-6-Ethoxy-3-Phenyl-1-(Thiophene-2-Carbonyl)-4,5-Dihydro-1H-Pyrazol-5-ylquinoline. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 2-Chloro-6-Ethoxy-3-Phenyl-1-(Thiophene-2-Carbonyl)-4,5-Dihydro-1H-Pyrazol-5-yquinoline have also been investigated. Studies in animal models have shown that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound has demonstrated low toxicity in preliminary safety assessments, further supporting its potential as a therapeutic agent.

In conclusion, 2-Chloro-6-Ethoxy-3 Phenyl 1 (Thiophene 2 Carbonyl) 4 5 Dihydro 1H Pyrazol 5 ylquinoline (CAS No. 685135 50 6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammation. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological profile, this compound holds significant promise for future clinical applications.